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Compound of Interest

Compound Name: Hexatetracontane

Cat. No.: B1581753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

hexatetracontane. The information is compiled from various scientific sources to assist

researchers, scientists, and professionals in drug development in understanding the

fundamental characteristics of this long-chain alkane.

Core Physical Properties
Hexatetracontane is a saturated hydrocarbon belonging to the alkane series. Its physical

properties are characteristic of high molecular weight alkanes, being a solid at room

temperature with low reactivity.

The quantitative physical properties of hexatetracontane are summarized in the table below. It

is important to note that due to its high molecular weight and boiling point, some properties are

either not readily available under standard conditions or are presented as estimations.
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Physical Property Value Source(s)

Molecular Formula C₄₆H₉₄ [1][2]

Molecular Weight 647.24 g/mol [1][2]

Melting Point 88 - 90 °C

Boiling Point
Decomposes before boiling at

atmospheric pressure.

Density

Not available. As a long-chain

n-alkane, the density is

expected to be around 0.8

g/cm³.

Solubility in Water Insoluble [3]

Solubility in Organic Solvents

Soluble in nonpolar organic

solvents such as benzene,

chloroform, and diethyl ether.

Also soluble in ethanol at room

temperature.

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physical properties of long-chain alkanes like hexatetracontane.

The melting point of a solid crystalline substance is a key indicator of its purity. For a pure

compound, the melting range is typically narrow.

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of dry, powdered hexatetracontane is packed into a

capillary tube, which is sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a thermometer or a digital temperature sensor.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.

Purity Check: A sharp melting range (typically within 1-2 °C) is indicative of a pure

compound.

Due to the high molecular weight of hexatetracontane, its boiling point is very high, and it is

likely to decompose before boiling at atmospheric pressure. Therefore, its boiling point would

typically be determined under reduced pressure (vacuum distillation).

Methodology: Siwoloboff Method (Micro Boiling Point Determination)

Sample Preparation: A small amount of the substance is placed in a small test tube (fusion

tube).

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube containing the liquid sample.

Heating: The fusion tube is attached to a thermometer and heated in a heating bath (e.g., a

Thiele tube with high-boiling mineral oil).

Observation: As the temperature rises, air trapped in the capillary tube expands and escapes

as a stream of bubbles. The heating is continued until a rapid and continuous stream of

bubbles emerges from the capillary.

Cooling and Measurement: The heating is then discontinued. The liquid will begin to cool.

The temperature at which the stream of bubbles slows down and the liquid just begins to

enter the capillary tube is recorded as the boiling point at that pressure.

The density of solid alkanes can be determined using the displacement method.

Methodology: Liquid Displacement
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Mass Measurement: A known mass of solid hexatetracontane is accurately weighed using

an analytical balance.

Liquid Selection: A liquid in which hexatetracontane is insoluble (e.g., water, if a surfactant

is used to ensure wetting) and whose density is known is chosen.

Volume Measurement: A known volume of the chosen liquid is placed in a graduated

cylinder.

Displacement: The weighed solid sample is carefully submerged in the liquid in the

graduated cylinder. The new volume is recorded.

Calculation: The volume of the solid is the difference between the final and initial volume

readings. The density is then calculated by dividing the mass of the solid by its volume.

The solubility of a substance is determined by its interactions with the solvent. As a nonpolar

molecule, hexatetracontane's solubility follows the "like dissolves like" principle.

Methodology: Qualitative Solubility Test

Sample Preparation: A small, measured amount of hexatetracontane (e.g., 10 mg) is placed

in a test tube.

Solvent Addition: A small volume of the solvent to be tested (e.g., 1 mL) is added to the test

tube.

Observation: The mixture is agitated or sonicated and observed for dissolution. If the solid

dissolves completely, it is considered soluble. If it remains undissolved, it is insoluble.

Heating: For sparingly soluble substances, the mixture can be gently heated to observe if

solubility increases with temperature.

Testing in Various Solvents: This procedure is repeated with a range of solvents of varying

polarities, such as water (polar), ethanol (polar protic), acetone (polar aprotic), and hexane

or toluene (nonpolar).

Visualization of Physical States
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The following diagram illustrates the relationship between the physical states of

hexatetracontane as a function of temperature under standard atmospheric pressure.

Physical States of Hexatetracontane vs. Temperature
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Caption: State transitions of hexatetracontane with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Hexatetracontane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581753#what-are-the-physical-properties-of-
hexatetracontane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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